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Cat. No.: B8081535

For Researchers, Scientists, and Drug Development Professionals

Introduction

AT-1002 is a synthetic hexapeptide that acts as a tight junction regulator, reversibly increasing
paracellular permeability.[1][2] This property makes it a valuable tool in research and drug
development for enhancing the delivery of therapeutic molecules across epithelial barriers.[3]
AT-1002, derived from the Vibrio cholerae zonula occludens toxin (ZOT), has been shown to
cause the redistribution of ZO-1 from cell junctions and activate Src and MAP kinase pathways.
[3] Proper preparation of AT-1002 solutions is critical for obtaining accurate and reproducible
experimental results. This document provides a detailed guide for the preparation of AT-1002
TFA (trifluoroacetic acid) solutions for in vitro and in vivo applications.

Data Presentation: Solubility of AT-1002 TFA

The following table summarizes the solubility of AT-1002 TFA in various solvents. It is
recommended to use sonication or warming to aid dissolution, especially in aqueous solutions.

[1][2]
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Molar
Solvent System Solubility Concentration Notes
(Approx.)

In Vitro

Requires sonication.
DMSO 33.33 mg/mL 40.55 mM 2]

Requires sonication.
Water 1 mg/mL 1.22 mM 2]
In Vivo Formulations

Requires sonication,
PBS 8.33 mg/mL 10.13 mM warming, and heating

to 60°C.[2]
10% DMSO, 40%
PEG300, 5% Tween- = 2.5 mg/mL > 3.04 mM Clear solution.[1][2]
80, 45% Saline
10% DMSO, 90%
(209% SBE-B-CD in = 2.5 mg/mL =23.04 mM Clear solution.[1][2]
Saline)
10% DMSO, 90% ,

= 2.5 mg/mL >3.04 mM Clear solution.[1]

Corn Ol

Molecular Weight of AT-1002 TFA: 821.91 g/mol [2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM AT-1002 TFA Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of AT-1002 TFA in

DMSO, which can be stored for later use.

Materials:
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« AT-1002 TFA (MW: 821.91 g/mol )

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips
e Analytical balance

o Vortex mixer

o Water bath sonicator

Procedure:

» Weighing AT-1002 TFA: Tare a sterile microcentrifuge tube on an analytical balance.
Carefully weigh the desired amount of AT-1002 TFA. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 8.22 mg of AT-1002 TFA.

e Adding Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the AT-1002 TFA. For the 1 mL of 10 mM example, add 1 mL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

e Sonication: If the peptide is not fully dissolved, place the tube in a water bath sonicator.
Sonicate for 10-15 minutes, or until the solution is clear.[2]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

[1]

Protocol 2: Preparation of a 100 yM AT-1002 TFA
Working Solution in PBS

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer for use
in cell-based assays.
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Materials:

10 mM AT-1002 TFA stock solution in DMSO (from Protocol 1)

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

o Calculation: Determine the volume of the 10 mM stock solution needed to prepare the
desired volume of 100 uM working solution. For example, to prepare 1 mL of a 100 uM
working solution, you will need 10 pL of the 10 mM stock solution.

o V1=(M2*V2)/M1= (100 pM * 1 mL)/ 10,000 pM = 0.01 mL = 10 pL
 Dilution: Add 990 pL of sterile PBS to a sterile tube.
o Addition of Stock: Add 10 pL of the 10 mM AT-1002 TFA stock solution to the PBS.
e Mixing: Gently vortex or pipette up and down to mix the solution thoroughly.

o Use: Use the freshly prepared working solution immediately for your experiment. Note that
treatment of Caco-2 cells with up to 5 mg/mL of AT-1002 for 3 hours did not affect cell
viability.[2]

Visualizations

Experimental Workflow for AT-1002 TFA Solution
Preparation
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Caption: Workflow for preparing AT-1002 TFA stock and working solutions.
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Caption: AT-1002 signaling pathway leading to tight junction disassembly.

Safety Precautions

+ Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling AT-1002 TFA and solvents like DMSO.

¢ Handling TFA: AT-1002 TFA is a salt of trifluoroacetic acid. While the amount is small,
handle the powder and solutions with care.
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 DMSO Handling: DMSO is a powerful solvent and can facilitate the absorption of substances
through the skin. Avoid direct contact.

» Ventilation: Work in a well-ventilated area or a chemical fume hood when handling DMSO.

o Disposal: Dispose of all chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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